Cas no 114326-14-6 (N-Boc-N-methyl-3-chloro-1-propanamine)

N-Boc-N-methyl-3-chloro-1-propanamine structure
114326-14-6 structure
Product Name:N-Boc-N-methyl-3-chloro-1-propanamine
CAS No:114326-14-6
MF:C9H18ClNO2
MW:207.69772195816
MDL:MFCD09031544
CID:106244
PubChem ID:14194551
Update Time:2025-04-18

N-Boc-N-methyl-3-chloro-1-propanamine Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl (3-chloropropyl)(methyl)carbamate
    • N-Boc-N-methyl-3-chloro-1-propanamine
    • (3-Chloro-propyl)-methyl-carbamic acid tert-butyl ester
    • Carbamic acid,N-(3-chloropropyl)-N-methyl-, 1,1-dimethylethyl ester
    • tert-butyl N-(3-chloropropyl)-N-methylcarbamate
    • (3-chloropropyl)methylcarbamic acid tert-butyl ester
    • ACMC-1C6KO
    • AG-D-34544
    • AGN-PC-000O5E
    • AK-55318
    • CTK4A8678
    • KB-207299
    • N-(tert-butoxycarbonyl)-N-methyl-3-chloropropylamine
    • N-tert-butoxycarbonyl-N-(3-chloropropyl)-N-methylamine
    • tert-butyl (3-chloropropyl)methyl carbamate
    • tert-butyl 3-chlor
    • tert-butyl-3-chloropropyl(methyl)carbamate
    • tert-butyl (3-chloropropyl)methylcarbamate
    • Carbamic acid, (3-chloropropyl)methyl-, 1,1-dimethylethyl ester
    • BVGHWHRLCIXJTJ-UHFFFAOY
    • tert-butyl 3-chloropropyl(methyl)carbamate
    • MFCD09031544
    • SY022383
    • DTXSID90557194
    • GS-5539
    • EN300-316551
    • AKOS015965233
    • BVGHWHRLCIXJTJ-UHFFFAOYSA-N
    • AMY39830
    • CS-0154817
    • SCHEMBL333215
    • 114326-14-6
    • Carbamic acid, N-(3-chloropropyl)-N-methyl-, 1,1-dimethylethyl ester
    • (3-Chloro-propyl)-methyl-carbamicacidtert-butylester
    • MDL: MFCD09031544
    • Inchi: 1S/C9H18ClNO2/c1-9(2,3)13-8(12)11(4)7-5-6-10/h5-7H2,1-4H3
    • InChI Key: BVGHWHRLCIXJTJ-UHFFFAOYSA-N
    • SMILES: ClCCCN(C)C(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 207.10300
  • Monoisotopic Mass: 207.1026065g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 29.5

Experimental Properties

  • PSA: 29.54000
  • LogP: 2.48220

N-Boc-N-methyl-3-chloro-1-propanamine Security Information

N-Boc-N-methyl-3-chloro-1-propanamine Customs Data

  • HS CODE:2924199090
  • Customs Data:

    China Customs Code:

    2924199090

    Overview:

    2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

N-Boc-N-methyl-3-chloro-1-propanamine Pricemore >>

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N-Boc-N-methyl-3-chloro-1-propanamine Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Tetrahydrofuran ;  overnight, rt
Reference
Preparation of dihydropyrimidone derivatives as inhibitors of calcium channel function
, World Intellectual Property Organization, , ,

Production Method 2

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Tetrahydrofuran ,  Water ;  overnight, 0 °C
Reference
Preparation of quinazolinones as fluorogenic probes for monoamine oxidase
, United States, , ,

Production Method 3

Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dichloromethane ;  5 min, 0 °C; overnight, 0 °C
Reference
Method for preparing a library of peptides or a peptide via their or its reductive release or cyclative release from the solid phase
, World Intellectual Property Organization, , ,

Production Method 4

Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Tetrahydrofuran ;  overnight, rt
Reference
Preparation of substituted dihydropyrimidine inhibitors of calcium channel function
, World Intellectual Property Organization, , ,

N-Boc-N-methyl-3-chloro-1-propanamine Raw materials

N-Boc-N-methyl-3-chloro-1-propanamine Preparation Products

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